1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine

• IUPAC Name: [4-(4-fluoro-2-nitro-5-pyrrolidin-1-ylphenyl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C21H23FN4O3/c22-17-14-20(26(28)29)19(15-18(17)23-8-4-5-9-23)24-10-12-25(13-11-24)21(27)16-6-2-1-3-7-16/h1-3,6-7,14-15H,4-5,8-13H2
• InChI Key: DQWLLVXJHUGZNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4)[N+](=O)[O-])F
• Molecular Formula: C21H23FN4O3
• Molecular Weight: 398.4 g/mol

Description

1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine, also known as BFNPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BFNPP is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. Specifically, 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been shown to inhibit the reuptake of dopamine, leading to increased dopamine levels in the brain.
Biochemical and Physiological Effects
1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been shown to exhibit a range of biochemical and physiological effects, including increased locomotor activity, enhanced reward-related behavior, and altered dopamine release. These effects make 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine a valuable tool for investigating the role of dopamine in various physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine in lab experiments is its specificity for the dopamine transporter, which allows for targeted manipulation of dopamine levels in the brain. However, 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine also has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are many potential future directions for research involving 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine. One area of interest is the role of dopamine in addiction and substance abuse, and 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine could be used to investigate the mechanisms underlying these processes. Additionally, 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine could be used to investigate the role of dopamine in various neurological and psychiatric disorders, including depression, schizophrenia, and Parkinson's disease. Finally, further studies are needed to fully understand the mechanism of action of 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine involves the reaction of 1-benzoyl-4-(4-fluorophenyl)piperazine with nitric acid and pyrrolidine. The resulting compound is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been used in a variety of scientific research applications, including the study of neurotransmitter systems, receptor binding, and drug metabolism. In particular, 1-benzoyl-4-[4-fluoro-2-nitro-5-(1-pyrrolidinyl)phenyl]piperazine has been shown to bind to the dopamine transporter, making it a useful tool for investigating the role of dopamine in various physiological processes.